Cas no 906073-21-0 (2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]-)
![2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]- structure](https://www.kuujia.com/scimg/cas/906073-21-0x500.png)
906073-21-0 structure
Product name:2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]-
2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]-
- 4-(3-methylbutylamino)butane-2-sulfonic acid
- 906073-21-0
- SCHEMBL354740
- 4-[(3-Methylbutyl)amino]butane-2-sulfonic acid
- DTXSID10730644
- 4-[(3-methylbutyl)amino]-2-butanesulfonic acid
- SEMRHFKMSMDJEH-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C9H21NO3S/c1-8(2)4-6-10-7-5-9(3)14(11,12)13/h8-10H,4-7H2,1-3H3,(H,11,12,13)
- InChI Key: SEMRHFKMSMDJEH-UHFFFAOYSA-N
- SMILES: CC(C)CCNCCC(C)S(=O)(=O)O
Computed Properties
- Exact Mass: 223.12421471g/mol
- Monoisotopic Mass: 223.12421471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 74.8Ų
2-Butanesulfonic acid, 4-[(3-methylbutyl)amino]- Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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2. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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